(2,3,6-trichlorophenyl)methanol
Overview
Description
(2,3,6-Trichlorophenyl)methanol, also known as TCP, is an organic compound belonging to the class of phenols. It is a colorless, crystalline solid that is soluble in water and is widely used in various industries, such as pharmaceuticals, agrochemicals, and dyes. TCP is a valuable compound in the chemical industry due to its unique properties, such as its low toxicity, low volatility, and low flammability. It is also used in the production of other compounds, such as dyes and pharmaceuticals, and has been studied extensively in the field of organic chemistry.
Mechanism of Action
The mechanism of action of (2,3,6-trichlorophenyl)methanol is not fully understood. However, it is thought to act as a proton acceptor, meaning that it can bind to and stabilize the protonated form of a molecule. This can lead to the formation of a new molecule, which can then be further reacted with other molecules. Additionally, this compound is thought to act as a catalyst in certain reactions, allowing for the rapid formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is thought to possess mild anti-inflammatory and analgesic properties, as well as mild anti-bacterial and antifungal effects. Additionally, it has been found to possess mild analgesic, anti-inflammatory, and anti-bacterial properties in animal studies.
Advantages and Limitations for Lab Experiments
The advantages of using (2,3,6-trichlorophenyl)methanol in lab experiments are numerous. It is a low-toxicity, low-volatility, and low-flammability compound, making it ideal for use in a laboratory setting. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to using this compound in laboratory experiments. It is not soluble in organic solvents, and its solubility in water is limited. Additionally, it is not very stable, and can degrade over time.
Future Directions
There are numerous potential future directions for the use of (2,3,6-trichlorophenyl)methanol in scientific research. It could be used to further study its biochemical and physiological effects, as well as its mechanism of action. Additionally, it could be used to develop new compounds and pharmaceuticals, as well as to study the synthesis of various dyes and pigments. Furthermore, it could be used in the study of organic reactions and the development of new catalysts. Finally, it could be used to further study its anti-inflammatory, analgesic, and anti-bacterial properties.
Synthesis Methods
(2,3,6-trichlorophenyl)methanol can be synthesized through a variety of methods, including the use of a Grignard reaction, a reaction of an alkyl halide with a Grignard reagent. It can also be synthesized through the use of a Williamson ether synthesis, a reaction of an alkyl halide with an alkoxide. The most common method for synthesizing this compound is the Williamson ether synthesis, which involves the reaction of an alkyl halide with an alkoxide. The reaction is typically carried out in an aqueous solution, and the resulting product is a white crystalline solid.
Scientific Research Applications
(2,3,6-trichlorophenyl)methanol is widely used in scientific research applications due to its unique properties. It is used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of various dyes and pigments, as well as in the study of organic reactions. In addition, it is used in the study of biochemical and physiological effects, as well as in the study of the mechanism of action of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2,3,6-trichlorophenyl)methanol involves the conversion of 2,3,6-trichlorobenzaldehyde to the corresponding alcohol using a reducing agent.", "Starting Materials": [ "2,3,6-trichlorobenzaldehyde", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)", "Solvent (e.g. ethanol, methanol)" ], "Reaction": [ "Dissolve 2,3,6-trichlorobenzaldehyde in a suitable solvent.", "Add the reducing agent slowly to the reaction mixture while stirring.", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Add water to the reaction mixture to quench the excess reducing agent.", "Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Dry the organic layer over anhydrous sodium sulfate.", "Filter the solution and concentrate the solvent under reduced pressure.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
100960-29-0 |
Molecular Formula |
C7H5Cl3O |
Molecular Weight |
211.5 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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